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Introduction
Titanium aluminum carbide (Ti3AlC2) is a prominent member of the MAX phase family of

ternary carbides and nitrides, which are gaining significant attention for their unique

combination of ceramic and metallic properties. These materials are characterized by a

hexagonal crystal structure with alternating layers of M-X (covalent-ionic bonds) and A-group

(metallic bonds) atomic layers. This layered structure endows Ti3AlC2 with a remarkable set of

mechanical properties, including excellent damage tolerance, good machinability, high

stiffness, and good performance at elevated temperatures. This technical guide provides a

comprehensive overview of the core mechanical properties of Ti3AlC2, detailed experimental

protocols for their measurement, and an exploration of the underlying deformation and fracture

mechanisms.

Core Mechanical Properties of Ti3AlC2
The mechanical behavior of Ti3AlC2 is a complex interplay of its elastic and plastic

characteristics, resistance to fracture, and performance under various stress states. The

following tables summarize the key quantitative mechanical properties of Ti3AlC2, compiled
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from various studies. It is important to note that these properties can vary depending on the

synthesis method, purity, and microstructure of the material.

Table 1: Elastic and Hardness Properties of Ti3AlC2
Property Value Test Method

Young's Modulus (E) 288 - 310 GPa
Three-point bending, Inelastic

Neutron Scattering

Shear Modulus (G) ~124 GPa Inelastic Neutron Scattering

Bulk Modulus (B) ~162 GPa Ab initio calculations

Vickers Hardness (HV) 3.5 - 4.72 GPa Vickers Indentation

Table 2: Strength and Fracture Toughness of Ti3AlC2
Property Value Test Method

Flexural Strength 270 - 700 MPa
Three-point or Four-point

Bending

Compressive Strength 560 - 1200 MPa Uniaxial Compression

Fracture Toughness (K_IC) 6.18 - 11.5 MPa·m¹ᐟ²
Single-Edge V-Notched Beam

(SEVNB), Indentation Fracture

Table 3: Thermal and Other Mechanical Properties of
Ti3AlC2

Property Value/Description Test Method

Thermal Shock Resistance

Excellent; Retains significant

strength after quenching from

high temperatures.

Water Quenching

Machinability
Good; Can be machined with

conventional tools.
-

Density ~4.2 g/cm³ -
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Experimental Protocols
Accurate and reproducible measurement of mechanical properties is crucial for material

characterization and application. This section details the standard experimental protocols for

synthesizing Ti3AlC2 and for determining its key mechanical properties.

Synthesis of Ti3AlC2
Several methods are employed to synthesize high-purity, dense Ti3AlC2. The choice of

method influences the resulting microstructure and, consequently, the mechanical properties.

Precursor Powders
Synthesis Methods

Final Product

Titanium (Ti)

Hot Pressing (HP)

Self-propagating High-temperature
Synthesis (SHS)

Spark Plasma Sintering (SPS)

Aluminum (Al)

Carbon (C) / TiC

Bulk Ti3AlC2

Densification under pressure
and temperature

Exothermic reaction wave

Pulsed current assisted sintering

Click to download full resolution via product page

Caption: Overview of common synthesis routes for bulk Ti3AlC2.

1. Hot Pressing (HP):

Precursor Powders: A stoichiometric mixture of Titanium (Ti), Aluminum (Al), and Titanium

Carbide (TiC) powders, or elemental Ti, Al, and Carbon (C) powders. A common molar ratio

is 2Ti:2Al:3TiC or 3Ti:1.2Al:2C (excess Al compensates for evaporation).
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Mixing: Powders are typically ball-milled for several hours in an inert atmosphere (e.g.,

Argon) to ensure homogeneity.

Sintering: The mixed powder is loaded into a graphite die and hot-pressed.

Temperature: 1250°C to 1600°C.

Pressure: 25 to 50 MPa.

Atmosphere: Vacuum or inert gas (e.g., Argon).

Holding Time: 1 to 4 hours.

Heating Rate: Typically 10-20°C/min.

2. Self-Propagating High-Temperature Synthesis (SHS):

Precursor Powders: Elemental powders of Ti, Al, and C are mixed in a stoichiometric ratio

(e.g., 3:1.2:2). Mechanical activation of the powders via ball milling prior to SHS can

enhance the reaction.

Green Body Formation: The powder mixture is uniaxially or isostatically pressed into a green

compact.

Ignition: The reaction is initiated at one end of the compact using a high-energy source, such

as a heated tungsten coil or a laser pulse.

Propagation: A self-sustaining exothermic reaction wave propagates through the compact,

converting the reactants into Ti3AlC2. The process is very rapid.

Densification (Optional): The porous SHS product can be subsequently densified by methods

like hot isostatic pressing (HIP).

3. Spark Plasma Sintering (SPS):

Precursor Powders: Similar to hot pressing, elemental or carbide-based powder mixtures are

used.
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Sintering: The powder is loaded into a graphite die and subjected to a pulsed direct current

under uniaxial pressure.

Temperature: 1100°C to 1400°C.

Pressure: 30 to 80 MPa.

Atmosphere: Vacuum or inert gas.

Holding Time: 5 to 20 minutes.

Heating Rate: High heating rates (e.g., 100°C/min) are characteristic of SPS.

Pulse Parameters: Specific on/off pulse durations are applied, which contribute to rapid

heating and densification.

Mechanical Property Testing
1. Vickers Hardness Testing:

Standard: ASTM C1327 - Standard Test Method for Vickers Indentation Hardness of

Advanced Ceramics.

Procedure:

A polished, flat surface of the Ti3AlC2 sample is prepared.

A diamond indenter with a square-based pyramid shape is pressed into the surface with a

specific load.

Load: Typically ranges from 1 to 10 kgf.

Dwell Time: The load is held for a standard duration, typically 10-15 seconds.

The lengths of the two diagonals of the resulting indentation are measured using an

optical microscope.

The Vickers hardness (HV) is calculated based on the applied load and the average

diagonal length.
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2. Flexural Strength Testing:

Standard: ASTM C1161 - Standard Test Method for Flexural Strength of Advanced Ceramics

at Ambient Temperature.

Procedure:

Rectangular bar specimens of Ti3AlC2 are prepared with specific dimensions (e.g., 3 mm

x 4 mm x 40 mm).

The specimen is placed on two support pins in a three-point or four-point bending fixture.

Four-point bending is generally preferred as it subjects a larger volume of the material to

the maximum stress.

A load is applied to the specimen at a constant crosshead speed until fracture occurs.

The fracture load is recorded, and the flexural strength (Modulus of Rupture) is calculated

based on the specimen geometry, span length, and fracture load.

3. Compressive Strength Testing:

Standard: ASTM C1424 - Standard Test Method for Monotonic Compressive Strength of

Advanced Ceramics at Ambient Temperature.

Procedure:

Cylindrical or rectangular specimens of Ti3AlC2 are prepared with precisely machined,

parallel loading surfaces.

The specimen is placed between two hardened platens in a compression testing machine.

A compressive load is applied at a constant rate until the specimen fails.

The maximum load sustained by the specimen is recorded, and the compressive strength

is calculated by dividing the maximum load by the original cross-sectional area of the

specimen.

4. Fracture Toughness Testing:
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Method: Single-Edge V-Notched Beam (SEVNB) method is a commonly used and reliable

technique.

Procedure:

A rectangular bar specimen, similar to that used for flexural strength testing, is prepared.

A straight-through notch is machined into the tensile surface of the specimen.

A sharp V-notch is then introduced at the root of the machined notch, often by polishing

with a razor blade and diamond paste.

The notched specimen is subjected to a three-point or four-point bending test until

fracture.

The fracture load, specimen dimensions, and notch depth are used to calculate the mode I

fracture toughness (K_IC).

Deformation and Fracture Mechanisms
The unique mechanical behavior of Ti3AlC2 is a direct consequence of its layered crystal

structure and the interplay of different deformation and fracture mechanisms at the

microstructural level.
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Caption: Relationship between microstructure, deformation/fracture mechanisms, and

mechanical properties of Ti3AlC2.

Deformation Mechanisms
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Basal Slip: The primary deformation mechanism in Ti3AlC2 is the slip of dislocations on the

basal planes of the hexagonal crystal structure. The metallic 'A' layers (Aluminum) provide

planes of weak bonding, facilitating this slip and contributing to the material's ability to

deform plastically.

Delamination: The layered structure can also lead to delamination, where individual grains

separate along the basal planes. This process absorbs significant energy and is a key

contributor to the high damage tolerance of Ti3AlC2.

Kink Band Formation: Under compressive stress, localized bands of intense plastic

deformation, known as kink bands, can form. These bands accommodate large strains and

contribute to the material's ability to deform without catastrophic failure.

Fracture Mechanisms
Transgranular Fracture: Fracture often occurs across the grains, frequently involving the

delamination and breaking of the laminated grains. This tortuous crack path contributes to

the material's fracture toughness.

Intergranular Fracture: Fracture can also occur along the grain boundaries, particularly in

materials with weaker grain boundary cohesion. The prevalence of intergranular versus

transgranular fracture depends on factors such as grain size and the presence of impurities.

Influence of Microstructure
Grain Size: The grain size of Ti3AlC2 has a significant impact on its mechanical properties.

Finer grain sizes generally lead to higher strength and hardness, following a Hall-Petch-like

relationship. The grain size also influences the dominant fracture mechanism.

Purity and Porosity: The presence of secondary phases (e.g., TiC, Al2O3) and porosity can

significantly degrade the mechanical properties of Ti3AlC2. High-purity, fully dense materials

exhibit the best performance.

Conclusion
Ti3AlC2 MAX phase possesses a unique and highly desirable set of mechanical properties that

bridge the gap between ceramics and metals. Its high stiffness and strength, combined with
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excellent damage tolerance and machinability, make it a promising candidate for a wide range

of applications, from high-temperature structural components to wear-resistant coatings. A

thorough understanding of its mechanical behavior, facilitated by standardized testing

protocols, is essential for its successful implementation in advanced engineering systems. The

continued research into the synthesis-microstructure-property relationships will undoubtedly

unlock the full potential of this remarkable material.

To cite this document: BenchChem. [An In-depth Technical Guide to the Mechanical
Properties of Ti3AlC2 MAX Phase]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15886947/docs#an-in-depth-technical-guide-to-the-
mechanical-properties-of-ti3alc2-max-phase]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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